1-(4-Nitrobenzyl)cyclopropane-1-carboxylic acid

• Molecular Formula: C11H11NO4
• Molecular Weight: 221.21 g/mol
• IUPAC Name: 1-[(4-nitrophenyl)methyl]cyclopropane-1-carboxylic acid
• InChI: InChI=1S/C11H11NO4/c13-10(14)11(5-6-11)7-8-1-3-9(4-2-8)12(15)16/h1-4H,5-7H2,(H,13,14)
• InChI Key: ASKCRGDUNXESAG-UHFFFAOYSA-N
• Canonical SMILES: C1CC1(CC2=CC=C(C=C2)[N+](=O)[O-])C(=O)O

Description

1-(4-Nitrobenzyl)cyclopropane-1-carboxylic acid is a disubstituted cyclic α-amino acid. It features a cyclopropane ring fused to the Cα atom of the amino acid. As a white solid, it occurs naturally and has several interesting properties .

Preparation Methods

Synthetic Routes:: 1-(4-Nitrobenzyl)cyclopropane-1-carboxylic acid can be synthesized through various routes. One common method involves the reaction of 4-nitrobenzyl bromide with cyclopropanecarboxylic acid. The bromine atom in 4-nitrobenzyl bromide is replaced by the cyclopropane ring, yielding the desired compound.

Reaction Conditions:: The reaction typically takes place under reflux conditions in an appropriate solvent (such as dichloromethane or chloroform). The use of a base (e.g., sodium hydroxide) facilitates the deprotonation of the carboxylic acid group.

Industrial Production:: While industrial-scale production methods may vary, the synthetic route described above can be adapted for large-scale production. Optimization of reaction conditions, purification steps, and yield enhancement are crucial for efficient manufacturing.

Chemical Reactions Analysis

1-(4-Nitrobenzyl)cyclopropane-1-carboxylic acid undergoes several reactions:

Oxidation: It can be oxidized to form various derivatives.

Reduction: Reduction of the nitro group yields the corresponding amino compound.

Substitution: Benzylic positions are susceptible to nucleophilic substitution reactions.

Common Reagents and Conditions::

Nucleophilic Substitution: NBS (N-bromosuccinimide) is often used for benzylic bromination.

Reduction: Hydrogenation or metal hydrides (e.g., LiAlH₄) can reduce the nitro group.

Oxidation: Oxidizing agents like potassium permanganate (KMnO₄) or chromic acid (H₂CrO₄) can be employed.

Scientific Research Applications

1-(4-Nitrobenzyl)cyclopropane-1-carboxylic acid finds applications in:

Chemistry: As a building block for more complex molecules.

Biology: Studying enzyme mechanisms and protein-ligand interactions.

Medicine: Investigating potential drug candidates.

Industry: Synthesis of specialty chemicals.

Mechanism of Action

The exact mechanism by which this compound exerts its effects depends on its specific application. It may act as a substrate, inhibitor, or modulator of biological processes. Further research is needed to elucidate its precise molecular targets and pathways.

Comparison with Similar Compounds

While 1-(4-Nitrobenzyl)cyclopropane-1-carboxylic acid is unique due to its cyclopropane ring, other related compounds include:

• Cyclopropanecarboxylic acid (without the benzyl group).
• Other benzylic-substituted amino acids.